N-[2-(2-methoxyethoxy)-4-methylphenyl]-2-pyridin-3-yloxyacetamide

• IUPAC Name: N-[2-(2-methoxyethoxy)-4-methylphenyl]-2-pyridin-3-yloxyacetamide
• InChI: InChI=1S/C17H20N2O4/c1-13-5-6-15(16(10-13)22-9-8-21-2)19-17(20)12-23-14-4-3-7-18-11-14/h3-7,10-11H,8-9,12H2,1-2H3,(H,19,20)
• InChI Key: SQDIQLBENXYBBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC2=CN=CC=C2)OCCOC
• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol

Description

N-[2-(2-methoxyethoxy)-4-methylphenyl]-2-pyridin-3-yloxyacetamide is a synthetic organic compound with a complex structure It is characterized by the presence of a methoxyethoxy group, a methylphenyl group, and a pyridin-yloxyacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(2-methoxyethoxy)-4-methylphenyl]-2-pyridin-3-yloxyacetamide typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the Intermediate: The initial step involves the reaction of 2-(2-methoxyethoxy)ethylamine with 4-methylbenzoyl chloride to form an intermediate.

Coupling Reaction: The intermediate is then reacted with 2-pyridin-3-yloxyacetic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the final product.

Industrial Production Methods

In an industrial setting, the production of N-[2-(2-methoxyethoxy)-4-methylphenyl]-2-pyridin-3-yloxyacetamide may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled reaction temperatures, and efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[2-(2-methoxyethoxy)-4-methylphenyl]-2-pyridin-3-yloxyacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for chlorination.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

N-[2-(2-methoxyethoxy)-4-methylphenyl]-2-pyridin-3-yloxyacetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its pharmacological properties and potential therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2-(2-methoxyethoxy)-4-methylphenyl]-2-pyridin-3-yloxyacetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-methyl-N-(2-(2-methoxyethoxy)ethyl)-morpholinium bis-(trifluoromethylsulfonyl)imide
• N-(2-(2-methoxyethoxy)ethyl)phenothiazine

Uniqueness

N-[2-(2-methoxyethoxy)-4-methylphenyl]-2-pyridin-3-yloxyacetamide stands out due to its unique combination of functional groups, which confer distinct chemical and physical properties. This uniqueness makes it a valuable compound for various research and industrial applications.